Cas no 1142207-29-1 (N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide)

• Product Name: N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• CAS No: 1142207-29-1
• MF: C₁₃H₁₁N₃O₂S₂
• MW: 305.375339746475
• MDL: MFCD12027914
• CID: 4681139
• Update Time: 2025-07-22

N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1H-indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• STK505322
• N-(1H-indol-5-yl)-2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamide
• N-(1H-indol-5-yl)-2-(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

• MDL： MFCD12027914
• Inchi： 1S/C13H11N3O2S2/c17-11(6-10-12(18)16-13(19)20-10)15-8-1-2-9-7(5-8)3-4-14-9/h1-5,10,14H,6H2,(H,15,17)(H,16,18,19)
• InChI Key： QMDLQMQGVJDLLC-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(NC1C=CC2=C(C=CN2)C=1)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

Recent Advances in the Study of N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide (CAS: 1142207-29-1)

In recent years, the compound N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide (CAS: 1142207-29-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and thiazolidinone moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and protein-protein interactions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve the desired product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological properties.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. In vitro studies have revealed its ability to selectively target cyclooxygenase-2 (COX-2) and protein kinase B (Akt), both of which are critical players in disease progression. The thiazolidinone moiety is believed to contribute to its binding affinity, while the indole ring enhances its pharmacokinetic properties. These findings suggest that 1142207-29-1 could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

In addition to its enzymatic inhibition, recent research has explored the compound's role in modulating cellular signaling pathways. For instance, studies have shown that it can induce apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases. Preliminary in vivo experiments in rodent models have yielded encouraging results, with minimal observed toxicity at therapeutic doses.

Despite these promising findings, challenges remain in the clinical translation of 1142207-29-1. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed through further preclinical studies. Researchers are currently investigating structural modifications to enhance its drug-like properties while retaining its biological efficacy. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-1H-Indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide represents a promising candidate for drug development, with its multifaceted biological activities and relatively favorable safety profile. Continued research into its mechanisms of action and optimization of its chemical structure will be crucial for unlocking its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.